Cas no 874594-28-2 (6-(4-methoxyphenyl)methyl-4-(4-methylphenyl)-1H,2H,3H,4H,5H,6H,7H-pyrrolo3,4-dpyrimidine-2,5-dione)

• Product Name: 6-(4-methoxyphenyl)methyl-4-(4-methylphenyl)-1H,2H,3H,4H,5H,6H,7H-pyrrolo3,4-dpyrimidine-2,5-dione
• CAS No: 874594-28-2
• MF: C₂₁H₂₁N₃O₃
• MW: 363.409744977951
• CID: 5480738
• Update Time: 2025-05-30

6-(4-methoxyphenyl)methyl-4-(4-methylphenyl)-1H,2H,3H,4H,5H,6H,7H-pyrrolo3,4-dpyrimidine-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 6-[(4-methoxyphenyl)methyl]-4-(4-methylphenyl)-1,3,4,7-tetrahydropyrrolo[3,4-d]pyrimidine-2,5-dione
• 6-(4-methoxyphenyl)methyl-4-(4-methylphenyl)-1H,2H,3H,4H,5H,6H,7H-pyrrolo3,4-dpyrimidine-2,5-dione

• Inchi： 1S/C21H21N3O3/c1-13-3-7-15(8-4-13)19-18-17(22-21(26)23-19)12-24(20(18)25)11-14-5-9-16(27-2)10-6-14/h3-10,19H,11-12H2,1-2H3,(H2,22,23,26)
• InChI Key： GQGVOUGHELZSRL-UHFFFAOYSA-N
• SMILES： C1(=O)NC(C2=CC=C(C)C=C2)C2C(=O)N(CC3=CC=C(OC)C=C3)CC=2N1

Additional information on 6-(4-methoxyphenyl)methyl-4-(4-methylphenyl)-1H,2H,3H,4H,5H,6H,7H-pyrrolo3,4-dpyrimidine-2,5-dione

Introduction to Compound with CAS No. 874594-28-2 and Product Name: 6-(4-methoxyphenyl)methyl-4-(4-methylphenyl)-1H,2H,3H,4H,5H,6H,7H-pyrrolo[3,4-d]pyrimidine-2,5-dione

The compound with the CAS number 874594-28-2 and the product name 6-(4-methoxyphenyl)methyl-4-(4-methylphenyl)-1H,2H,3H,4H,5H,6H,7H-pyrrolo[3,4-d]pyrimidine-2,5-dione represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic compound belongs to the pyrrolopyrimidine class, which has garnered considerable attention due to its diverse biological activities and potential therapeutic applications.

Pyrolopyrimidines are a class of nitrogen-containing heterocycles that exhibit a wide range of pharmacological properties. Among these, the 6-(4-methoxyphenyl)methyl-4-(4-methylphenyl)-1H,2H,3H,4H,5H,6H,7H-pyrrolo[3,4-d]pyrimidine-2,5-dione derivative has shown promise in various preclinical studies. Its unique structural features make it a valuable scaffold for developing novel drugs targeting multiple disease pathways.

The significance of this compound lies in its potential to interact with biological targets in a manner that disrupts disease mechanisms. Recent research has highlighted the importance of pyrrolopyrimidines in the development of inhibitors for enzymes and receptors involved in cancer progression. The 6-(4-methoxyphenyl)methyl-4-(4-methylphenyl)-1H,2H,3H,4H,5H,6H,7H-pyrrolo[3,4-d]pyrimidine-2,5-dione derivative has been investigated for its ability to modulate key signaling pathways such as MAPK and PI3K/Akt. These pathways are frequently dysregulated in various cancers and are considered attractive targets for therapeutic intervention.

One of the most compelling aspects of this compound is its structural flexibility. The presence of both phenyl rings and a pyrrolopyrimidine core allows for multiple interactions with biological targets. The 4-methylphenyl group enhances lipophilicity while the 4-methoxyphenyl group introduces a hydrophilic moiety. This balance is crucial for achieving optimal pharmacokinetic properties such as solubility and bioavailability.

In terms of mechanism of action, studies have suggested that this compound may exert its effects by inhibiting specific enzymes or by binding to receptors that play a role in disease pathogenesis. For instance, it has been hypothesized that it could interfere with the activity of kinases or other enzymes involved in cell proliferation and survival. These interactions could potentially lead to apoptosis or growth arrest in cancer cells.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the pyrrolopyrimidine core necessitates careful selection of reagents and catalysts to ensure high yield and purity. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions have been employed to construct the complex heterocyclic framework efficiently.

Evaluation of the compound's biological activity has been conducted using both in vitro and in vivo models. In cell-based assays, it has demonstrated inhibitory effects on several cancer cell lines at concentrations that are generally considered to be within a therapeutic window. Additionally， preliminary animal studies have shown promising results regarding its ability to suppress tumor growth without significant toxicity.

The development of new pharmaceuticals is often hampered by issues related to drug resistance and off-target effects. However， the unique structure of this 6-(4-methoxyphenyl)methyl-4-(4-methylphenyl)-1H，2H，3H，4H，5H，6H，7H-pyrrolo[3，4-d]pyrimidine-2，5-dione derivative offers hope for overcoming these challenges. Its ability to interact with multiple targets simultaneously may reduce the likelihood of resistance development compared to single-target inhibitors.

Future research directions include further optimization of the compound's structure to enhance its potency and selectivity。 Additionally， exploring its potential use in combination therapies could provide additional therapeutic benefits。 The integration of computational methods such as molecular docking and virtual screening will aid in identifying new analogs with improved pharmacological profiles。

The regulatory landscape for new drug development is stringent but well-established。 Ensuring compliance with Good Manufacturing Practices (GMP) is essential for advancing this compound into clinical trials。 Collaborations between academic institutions and pharmaceutical companies will be crucial for navigating these regulatory hurdles effectively。

In conclusion，the compound with CAS no. 874594-28-2 represents a promising candidate for further development as a therapeutic agent。 Its unique structural features、potential biological activities、and favorable pharmacokinetic properties make it an attractive option for treating various diseases。 Continued research efforts will be essential for realizing its full therapeutic potential。